N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide

• IUPAC Name: N-[(2,4-dimethylquinolin-8-yl)carbamothioyl]acetamide
• InChI: InChI=1S/C14H15N3OS/c1-8-7-9(2)15-13-11(8)5-4-6-12(13)17-14(19)16-10(3)18/h4-7H,1-3H3,(H2,16,17,18,19)
• InChI Key: NDWLBAJLZRFQDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2NC(=S)NC(=O)C)C
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide, also known as DBCO-PEG4-Maleimide, is a chemical compound that is widely used in scientific research. This compound is a derivative of quinoline and is commonly used in chemical biology and bioconjugation studies.

Mechanism of Action

The mechanism of action of N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide is based on the reaction of the maleimide group with thiol groups on biomolecules. The maleimide group reacts specifically with cysteine residues on proteins and peptides, forming a stable thioether bond. This reaction is highly specific and occurs rapidly under mild conditions, making it ideal for bioconjugation studies.
Biochemical and Physiological Effects:
N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide has no known biochemical or physiological effects on cells or tissues. This compound is used solely as a bioconjugation reagent and does not interact with cellular processes or pathways.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide in lab experiments include its high specificity for cysteine residues, its rapid reaction kinetics, and its ability to label a variety of biomolecules. The limitations of this compound include its cost and the need for specialized equipment and expertise to perform bioconjugation reactions.

Future Directions

For the use of N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide include the development of new bioconjugation strategies and the use of this compound in the study of protein-protein interactions and protein localization in cells and tissues. Additionally, the use of N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide in the development of novel therapeutics and diagnostics is an area of active research.

Synthesis Methods

The synthesis of N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide involves the reaction of 2,4-dimethyl-8-quinolinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with N-(2-aminoethyl)maleimide to form the maleimide derivative. The maleimide derivative is then reacted with a PEG linker to form the final product, N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamideleimide.

Scientific Research Applications

N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide is widely used in scientific research as a bioconjugation reagent. This compound is used to label proteins, peptides, and other biomolecules with a variety of probes, such as fluorophores, biotin, and nanoparticles. The bioconjugation of biomolecules with N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}acetamide allows for the visualization and tracking of these molecules in cells and tissues.